5-(4-tert-butylphenyl)-4-(4-ethoxy-2-methylbenzoyl)-3-hydroxy-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-one

• Molecular Formula: C30H32N2O4
• Molecular Weight: 484.6 g/mol
• IUPAC Name: (4E)-5-(4-tert-butylphenyl)-4-[(4-ethoxy-2-methylphenyl)-hydroxymethylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C30H32N2O4/c1-6-36-23-13-14-24(19(2)16-23)27(33)25-26(21-9-11-22(12-10-21)30(3,4)5)32(29(35)28(25)34)18-20-8-7-15-31-17-20/h7-17,26,33H,6,18H2,1-5H3/b27-25+
• InChI Key: NGKLJSRXGQFXSN-IMVLJIQESA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=C(C=C4)C(C)(C)C)/O)C
• Canonical SMILES: CCOC1=CC(=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=C(C=C4)C(C)(C)C)O)C

Description

This compound belongs to the 3-hydroxy-1,5-dihydro-2H-pyrrol-2-one class, characterized by a bicyclic core with diverse substituents that modulate physicochemical and biological properties. Key structural features include:

• 4-tert-butylphenyl group: A bulky, hydrophobic substituent at position 5, enhancing lipophilicity and steric effects .

Comparison with Similar Compounds

Key Observations:

R₅ Substituent :

• The 4-tert-butylphenyl group (target and 20 ) provides greater steric bulk and hydrophobicity compared to 4-ethylphenyl (18 ) or electron-deficient 2,4-bis(trifluoromethyl)phenyl (26 ). This may enhance membrane permeability but reduce solubility .
• 618080-66-3 features a 4-butoxyphenyl group, increasing lipophilicity further compared to the target’s ethoxy group .

R₄ Benzoyl Group :

• The target’s 4-ethoxy-2-methylbenzoyl group combines steric hindrance (2-methyl) with moderate electron donation (4-ethoxy). In contrast, 20 and 18 use simpler 4-methylbenzoyl groups, while 618080-66-3 employs a 3,4-dimethoxybenzoyl group for enhanced electron donation .

This contrasts with 20 and 18, which use a 2-hydroxypropyl group capable of hydrogen bonding .

Computational Insights (Inferred from –7)

• Electrostatic Potential: The ethoxy group in the target compound may create localized electron-rich regions, differing from the electron-withdrawing trifluoromethyl groups in 26 .
• Noncovalent Interactions: The pyridin-3-ylmethyl group could engage in π-stacking or cation-π interactions, absent in analogs with aliphatic N-substituents .